Cas no 37543-60-5 (5-chloro-3,4-dimethyl-1,2-oxazole)
5-Chloro-3,4-dimethyl-1,2-oxazole is a halogenated oxazole derivative characterized by its chloro and methyl substituents at the 5, 3, and 4 positions. This heterocyclic compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups enhances its reactivity in substitution and cross-coupling reactions. Its stable oxazole core contributes to compatibility with a range of reaction conditions. The compound is typically handled under inert conditions due to its sensitivity to moisture and light, ensuring optimal purity for downstream applications.
37543-60-5 structure
Product Name:5-chloro-3,4-dimethyl-1,2-oxazole
CAS No:37543-60-5
MF:C5H6ClNO
MW:131.560240268707
MDL:MFCD18449673
CID:2938733
PubChem ID:13492090
Update Time:2025-06-06
5-chloro-3,4-dimethyl-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-3,4-dimethyl-1,2-oxazole
- SCHEMBL11985922
- 37543-60-5
- 973-135-4
- AKOS006371979
- MBA54360
- EN300-99080
-
- MDL: MFCD18449673
- Inchi: 1S/C5H6ClNO/c1-3-4(2)7-8-5(3)6/h1-2H3
- InChI Key: WSOOOLAXSNYIRU-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C(C)=NO1
Computed Properties
- Exact Mass: 131.0137915Da
- Monoisotopic Mass: 131.0137915Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 88.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26Ų
5-chloro-3,4-dimethyl-1,2-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T776183-10mg |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T776183-50mg |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 50mg |
$ 250.00 | 2022-06-02 | ||
| TRC | T776183-100mg |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 100mg |
$ 365.00 | 2022-06-02 | ||
| Chemenu | CM466178-1g |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 95%+ | 1g |
$1156 | 2024-07-17 | |
| Enamine | EN300-99080-0.05g |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 95.0% | 0.05g |
$226.0 | 2025-03-21 | |
| Enamine | EN300-99080-0.1g |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 95.0% | 0.1g |
$337.0 | 2025-03-21 | |
| Enamine | EN300-99080-0.25g |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 95.0% | 0.25g |
$481.0 | 2025-03-21 | |
| Enamine | EN300-99080-0.5g |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 95.0% | 0.5g |
$758.0 | 2025-03-21 | |
| Enamine | EN300-99080-1.0g |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 95.0% | 1.0g |
$971.0 | 2025-03-21 | |
| Enamine | EN300-99080-2.5g |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 95.0% | 2.5g |
$1903.0 | 2025-03-21 |
5-chloro-3,4-dimethyl-1,2-oxazole Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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